Cas no 112257-15-5 (2-bromo-1-(4-methyl-1-piperazinyl)-Ethanone)

• Product Name: 2-bromo-1-(4-methyl-1-piperazinyl)-Ethanone
• CAS No: 112257-15-5
• MF: C₇H₁₃BrN₂O
• MW: 221.094920873642
• CID: 129584
• PubChem ID: 19844056
• Update Time: 2025-04-19

2-bromo-1-(4-methyl-1-piperazinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-methyl-1-piperazinyl)-Ethanone
• Ethanone,2-bromo-1-(4-methyl-1-piperazinyl)-
• Piperazine, 1-(bromoacetyl)-4-methyl- (9ci)
• 1-(Bromoacetyl)-4-methylpiperazine
• CS-0440949
• Piperazine, 1-(bromoacetyl)-4-methyl-
• DIAFTBFWJHPDIW-UHFFFAOYSA-N
• 112257-15-5
• AKOS012991049
• 2-Bromo-1-(4-methyl-1-piperazinyl)ethanone
• Piperazine,1-(bromoacetyl)-4-methyl-(9ci)
• 2-Bromo-1-(4-methylpiperazin-1-yl)ethanone
• DTXSID801267594
• SCHEMBL7469848
• 2-bromo-1-(4-methylpiperazin-1-yl)ethan-1-one

• MDL： MFCD15205977
• Inchi： 1S/C7H13BrN2O/c1-9-2-4-10(5-3-9)7(11)6-8/h2-6H2,1H3
• InChI Key： DIAFTBFWJHPDIW-UHFFFAOYSA-N
• SMILES： BrCC(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 220.02119
• Monoisotopic Mass: 220.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines